Cas no 152212-38-9 (Cyclohexanecarboxylicacid, 1-methyl-2-oxo-, (+)-)

Cyclohexanecarboxylicacid, 1-methyl-2-oxo-, (+)- structure
152212-38-9 structure
Product Name:Cyclohexanecarboxylicacid, 1-methyl-2-oxo-, (+)-
CAS No:152212-38-9
MF:C8H12O3
MW:156.179082870483
CID:99321
PubChem ID:11321084
Update Time:2025-04-18

Cyclohexanecarboxylicacid, 1-methyl-2-oxo-, (+)- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanecarboxylicacid, 1-methyl-2-oxo-, (+)-
    • SCHEMBL3170
    • Cyclohexanecarboxylic acid, 1-methyl-2-oxo-, (-)- (9CI)
    • 1-Methyl-2-oxocyclohexanecarboxylic acid
    • DTXSID60462201
    • Cyclohexanecarboxylic acid, 1-methyl-2-oxo- (9CI)
    • 1-methyl-2-oxocyclohexane-1-carboxylic acid
    • Cyclohexanecarboxylic acid, 1-methyl-2-oxo-, (+)- (9CI)
    • AKOS026736360
    • 152212-62-9
    • SSNKQVCRNSRBRB-UHFFFAOYSA-N
    • 152212-15-2
    • methylcyclohexanone carboxylic acid
    • Cyclohexanecarboxylicacid, 1-methyl-2-oxo-, (-)-
    • 152212-38-9
    • Inchi: 1S/C8H12O3/c1-8(7(10)11)5-3-2-4-6(8)9/h2-5H2,1H3,(H,10,11)
    • InChI Key: SSNKQVCRNSRBRB-UHFFFAOYSA-N
    • SMILES: O=C1CCCCC1(C(=O)O)C

Computed Properties

  • Exact Mass: 156.07866
  • Monoisotopic Mass: 156.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • PSA: 54.37
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD